Cas no 919789-50-7 (Methyl 2-[(propan-2-yl)amino]heptanoate)

• Product Name: Methyl 2-[(propan-2-yl)amino]heptanoate
• CAS No: 919789-50-7
• MF: C₁₁H₂₃NO₂
• MW: 201.305823564529
• CID: 761025
• Update Time: 2023-08-03

Methyl 2-[(propan-2-yl)amino]heptanoate Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 2-[(1-methylethyl)amino]-, methyl ester
• methyl 2-(propan-2-ylamino)heptanoate
• Methyl 2-[(propan-2-yl)amino]heptanoate

• Inchi： 1S/C11H23NO2/c1-5-6-7-8-10(11(13)14-4)12-9(2)3/h9-10,12H,5-8H2,1-4H3
• InChI Key： WKRFEJVUVOOPHN-UHFFFAOYSA-N
• SMILES： O(C)C(C(CCCCC)NC(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 157
• Topological Polar Surface Area: 38.3